![molecular formula C11H10O2S B2492923 Spiro[chromane-2,3'-thietan]-4-one CAS No. 1823366-69-3](/img/structure/B2492923.png)
Spiro[chromane-2,3'-thietan]-4-one
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Description
Spiro compounds are a class of organic compounds that have at least two molecular rings with only one common atom . A specific type of spiro compound, Spirocitrinols A and B, which are citrinin derivatives with a spiro[chromane-2,3’-isochromane] skeleton, were isolated from cultures of Penicillium citrinum .
Synthesis Analysis
The synthesis of spiro compounds often involves dearomatization reactions . For example, the Sc(OTf)3-catalyzed dearomative [5+1] annulations between readily available 3-aminophenols and O-alkyl ortho-oxybenzaldehydes were developed for the synthesis of spiro[chromane-3,1’-cyclohexane]-2’,4’-dien-6’-ones .Molecular Structure Analysis
The molecular structures of spiro compounds are typically elucidated primarily by NMR experiments .Chemical Reactions Analysis
The chemical reactions involved in the formation of spiro compounds often involve dearomatization of phenols and direct α-C(sp3)–H bond functionalization of oxygen through cascade condensation/ [1,5]-hydride transfer/dearomative-cyclization process .Physical And Chemical Properties Analysis
The physical and chemical properties of spiro compounds can vary widely depending on the specific compound. These properties are naturally different for every material or combination of materials, and relate primarily to the variable properties on the chemical level (molecular structure, functional groups, and degradation) .Future Directions
properties
IUPAC Name |
spiro[3H-chromene-2,3'-thietane]-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O2S/c12-9-5-11(6-14-7-11)13-10-4-2-1-3-8(9)10/h1-4H,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONZAWJGLNCUOFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C2=CC=CC=C2OC13CSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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